![molecular formula C9H7ClN2O2 B1349336 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid CAS No. 885275-55-8](/img/structure/B1349336.png)
5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid
Overview
Description
“5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” is a chemical compound with the molecular formula C9H7ClN2O2 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, the class of compounds to which our compound belongs, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A specific method involves the interaction of 2-methylimidazo[1,2-a]pyridine with molecular bromine and iodine .
Molecular Structure Analysis
The molecular structure of “5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” is characterized by a fused bicyclic 5,6 heterocycle . This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Chemical Reactions Analysis
The chemical reactions involving “5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” are not explicitly mentioned in the search results. However, imidazo[1,2-a]pyridines have been synthesized using different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Physical And Chemical Properties Analysis
The molecular weight of “5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” is 210.61 . Further physical and chemical properties are not explicitly mentioned in the search results.
Scientific Research Applications
Antituberculosis Agents
Imidazo[1,2-a]pyridine analogues, such as 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid, have been recognized as potential antituberculosis agents . These compounds exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . For instance, a compound having a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring showed improved potency against both extracellular and intracellular Mtb .
Drug Discovery Research
The imidazo[1,2-a]pyridine class of compounds, including 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid, has been identified as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This class of compounds has been the focus of drug discovery research, particularly in the context of infectious diseases .
Material Science Applications
Beyond their applications in medicinal chemistry, imidazo[1,2-a]pyridine compounds are also useful in material science because of their structural character . The unique structure of these compounds, including 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid, can be leveraged in the development of new materials .
Chemical Synthesis
5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid is used in chemical synthesis . Its unique structure makes it a valuable component in the synthesis of more complex chemical compounds .
Mechanism of Action
Target of Action
It’s worth noting that imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
Imidazo[1,2-a]pyridine analogues have been studied for their interaction with tuberculosis bacteria . More research is needed to elucidate the exact mode of action of this specific compound.
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues have been associated with anti-tb activity
Pharmacokinetics
One of the imidazo[1,2-a]pyridine analogues, q203, displayed pharmacokinetic and safety profiles compatible with once-daily dosing .
Result of Action
It’s known that imidazo[1,2-a]pyridine analogues can cause a significant reduction in bacterial load when used to treat tuberculosis .
Action Environment
The synthesis of imidazo[1,2-a]pyridine derivatives has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .
Future Directions
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This suggests that “5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid” and similar compounds could have potential applications in the development of new drugs, particularly for the treatment of tuberculosis.
properties
IUPAC Name |
5-chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O2/c1-5-8(9(13)14)12-6(10)3-2-4-7(12)11-5/h2-4H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGGHLBBFRZSXPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=N1)C=CC=C2Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370928 | |
Record name | 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
CAS RN |
885275-55-8 | |
Record name | 5-Chloro-2-methylimidazo[1,2-a]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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